Cas no 2028218-00-8 (Carbamic acid, N-(5-cyclopropyl-2-methyl-3-oxopentyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(5-cyclopropyl-2-methyl-3-oxopentyl)-, 1,1-dimethylethyl ester
• CAS No: 2028218-00-8
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5293437
• Update Time: 2025-10-29

Carbamic acid, N-(5-cyclopropyl-2-methyl-3-oxopentyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(5-cyclopropyl-2-methyl-3-oxopentyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-10(12(16)8-7-11-5-6-11)9-15-13(17)18-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,17)
• InChI Key： PMDKFLZQYHAIOP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C)C(=O)CCC1CC1

Additional information on Carbamic acid, N-(5-cyclopropyl-2-methyl-3-oxopentyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-(5-cyclopropyl-2-methyl-3-oxopentyl)-, 1,1-dimethylethyl ester (CAS No. 2028218-00-8)

The compound Carbamic acid, N-(5-cyclopropyl-2-methyl-3-oxopentyl)-, 1,1-dimethylethyl ester (CAS No. 2028218-00-8) is a specialized organic molecule with a unique structural framework. Its tert-butyl ester group and cyclopropyl moiety make it a subject of interest in pharmaceutical and agrochemical research. This compound belongs to the broader class of carbamate derivatives, which are widely studied for their potential applications in drug discovery and material science. Researchers are particularly intrigued by its 3-oxopentyl backbone, which may contribute to its reactivity and binding properties in biological systems.

In recent years, the demand for high-purity intermediates like Carbamic acid, N-(5-cyclopropyl-2-methyl-3-oxopentyl)-, 1,1-dimethylethyl ester has surged due to advancements in small-molecule therapeutics. Its CAS No. 2028218-00-8 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. The compound’s dimethylethyl ester group enhances its stability, making it suitable for multi-step synthetic routes. This attribute aligns with the growing trend of green chemistry, where researchers prioritize stable and efficient building blocks.

One of the most discussed topics in organic chemistry circles is the role of cyclopropyl-containing compounds in modulating pharmacokinetic properties. The 5-cyclopropyl-2-methyl-3-oxopentyl segment in this molecule has drawn attention for its potential to influence lipophilicity and metabolic stability. These characteristics are critical in the design of bioactive molecules, especially in the context of central nervous system (CNS) drug development. As such, CAS No. 2028218-00-8 is often referenced in patents and publications exploring novel drug candidates.

The synthesis of Carbamic acid, N-(5-cyclopropyl-2-methyl-3-oxopentyl)-, 1,1-dimethylethyl ester typically involves protection-deprotection strategies to safeguard reactive functional groups. This approach is emblematic of modern organic synthesis methodologies, where chemists aim to minimize side reactions and maximize yields. The compound’s tert-butyloxycarbonyl (Boc) group is a key feature, as it is widely used in peptide synthesis and medicinal chemistry. Its compatibility with solid-phase synthesis techniques further underscores its utility in high-throughput screening platforms.

From an analytical perspective, CAS No. 2028218-00-8 is characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These methods are essential for verifying the compound’s purity and structural integrity, which are paramount in preclinical research. The rise of AI-driven drug discovery has also increased interest in this molecule, as computational models often rely on high-quality data for molecular docking and virtual screening.

In conclusion, Carbamic acid, N-(5-cyclopropyl-2-methyl-3-oxopentyl)-, 1,1-dimethylethyl ester (CAS No. 2028218-00-8) represents a versatile intermediate with significant potential in life sciences and material innovation. Its structural complexity and functional group diversity make it a valuable asset for researchers exploring next-generation therapeutics and functional materials. As the scientific community continues to uncover new applications for cyclopropyl and carbamate derivatives, this compound is poised to remain a focal point in cutting-edge research.